Cas no 7512-53-0 (1-benzylsulfanyl-8-(2-hydroxyethylsulfanyl)anthracene-9,10-dione)

1-benzylsulfanyl-8-(2-hydroxyethylsulfanyl)anthracene-9,10-dione structure
7512-53-0 structure
Product Name:1-benzylsulfanyl-8-(2-hydroxyethylsulfanyl)anthracene-9,10-dione
CAS No:7512-53-0
MF:C23H18O3S2
MW:406.517223834991
CID:981527
PubChem ID:344350
Update Time:2025-04-19

1-benzylsulfanyl-8-(2-hydroxyethylsulfanyl)anthracene-9,10-dione Chemical and Physical Properties

Names and Identifiers

    • 1-benzylsulfanyl-8-(2-hydroxyethylsulfanyl)anthracene-9,10-dione
    • AC1L80CT
    • NSC401212
    • NSC-401212
    • DTXSID70322423
    • 7512-53-0
    • Inchi: 1S/C23H18O3S2/c24-12-13-27-18-10-4-8-16-20(18)23(26)21-17(22(16)25)9-5-11-19(21)28-14-15-6-2-1-3-7-15/h1-11,24H,12-14H2
    • InChI Key: XCWDHNAHNWATLG-UHFFFAOYSA-N
    • SMILES: S(CC1C=CC=CC=1)C1=CC=CC2C(C3C=CC=C(C=3C(C=21)=O)SCCO)=O

Computed Properties

  • Exact Mass: 406.06984
  • Monoisotopic Mass: 406.06973678g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 6
  • Complexity: 560
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 105Ų

Experimental Properties

  • PSA: 54.37
  • LogP: 4.83870
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